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Compound of Interest

Compound Name: CAY 10434

Cat. No.: B15573675

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY 10434 is a potent and selective inhibitor of the cytochrome P450 enzyme CYP4A11,
which functions as a 20-hydroxyeicosatetraenoic acid (20-HETE) synthase. By blocking the
production of 20-HETE, a key signaling molecule in the arachidonic acid cascade, CAY 10434
serves as a critical tool for investigating the physiological and pathological roles of this
pathway. This document provides a comprehensive overview of the chemical properties,
mechanism of action, and experimental applications of CAY 10434.

Chemical Properties

CAY 10434 is a small molecule with well-defined chemical characteristics. Its identification and
key properties are summarized in the table below.
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Property Value

CAS Number 769917-29-5

N-(4-(1H-Imidazol-1-yl)phenyl)-6-

(dimethylamino)hexanamide

Formal Name

Molecular Formula C17H25Ns0
Molecular Weight 287.4 g/mol
Physical State A solution in ethanol
Purity >98%

Storage -20°C

Mechanism of Action and Signaling Pathway

CAY 10434 exerts its biological effects through the selective inhibition of CYP4A11, an enzyme
primarily responsible for the w-hydroxylation of arachidonic acid to form 20-HETE.[1][2] 20-
HETE is a significant metabolite in the vasculature and kidneys, where it is synthesized by
cytochrome P450 enzymes of the 4A family.[1]

The signaling cascade begins with the release of arachidonic acid from the cell membrane.
CYP4AL11 then metabolizes arachidonic acid into 20-HETE. 20-HETE is a potent
vasoconstrictor and plays a role in the regulation of vascular tone and blood pressure. CAY
10434's inhibitory action on CYP4A11 blocks this conversion, leading to a reduction in 20-
HETE levels and its downstream effects.
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Mechanism of CAY 10434 Action.
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Experimental Protocols
Determination of ICso for CYP4A11 Inhibition

The half-maximal inhibitory concentration (ICso) of CAY 10434 against CYP4A11 can be
determined using an in vitro assay with human liver microsomes, which are a source of the
enzyme.

Materials:

o CAY 10434

e Human liver microsomes

» Arachidonic acid (substrate)

 NADPH regenerating system (cofactor)
e Potassium phosphate buffer (pH 7.4)

o Acetonitrile (for reaction termination)

e Internal standard for LC-MS/MS analysis

LC-MS/MS system

Methodology:

o Preparation of Reagents:

[¢]

Prepare a stock solution of CAY 10434 in a suitable solvent (e.g., ethanol or DMSO).

o

Prepare serial dilutions of CAY 10434 to achieve a range of final concentrations for the
assay.

[¢]

Prepare a working solution of arachidonic acid in an appropriate solvent.

[e]

Prepare the NADPH regenerating system according to the manufacturer's instructions.
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Incubation:

o In a microcentrifuge tube, combine the human liver microsomes, potassium phosphate
buffer, and the desired concentration of CAY 10434 or vehicle control.

o Pre-incubate the mixture at 37°C for a short period (e.g., 5-10 minutes) to allow the
inhibitor to interact with the enzyme.

o Initiate the enzymatic reaction by adding arachidonic acid and the NADPH regenerating
system.

o Incubate the reaction mixture at 37°C with shaking for a predetermined time (e.g., 15-30
minutes).

Reaction Termination and Sample Preparation:

o Terminate the reaction by adding a volume of cold acetonitrile containing an internal
standard.

o Centrifuge the samples to pellet the protein.
o Transfer the supernatant to a new tube for analysis.
LC-MS/MS Analysis:

o Analyze the samples using a validated LC-MS/MS method to quantify the amount of 20-
HETE produced.

o The LC-MS/MS system should be optimized for the detection and quantification of 20-
HETE and the internal standard.

Data Analysis:

o Calculate the percentage of inhibition for each concentration of CAY 10434 relative to the
vehicle control.

o Plot the percentage of inhibition against the logarithm of the CAY 10434 concentration.
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o Determine the ICso value by fitting the data to a suitable sigmoidal dose-response curve.
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Workflow for ICso Determination.
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Conclusion

CAY 10434 is an invaluable pharmacological tool for the study of the arachidonic acid
metabolic pathway. Its high selectivity for CYP4A11 allows for targeted investigation into the
roles of 20-HETE in various physiological and disease states. The information and protocols
provided in this guide are intended to support researchers in the effective application of CAY
10434 in their experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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